Cas no 915707-41-4 (4-(1-Methyl-1H-pyrazol-3-yl)benzonitrile)

• Product Name: 4-(1-Methyl-1H-pyrazol-3-yl)benzonitrile
• CAS No: 915707-41-4
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• MDL: MFCD09702350
• CID: 803006
• PubChem ID: 24229471
• Update Time: 2025-10-24

4-(1-Methyl-1H-pyrazol-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(1-methyl-1H-pyrazol-3-yl)-
• 4-(1-Methyl-1H-pyrazol-3-yl)benzonitrile
• 4-(1-methylpyrazol-3-yl)benzonitrile
• PS-11319
• 4-(AMINOETHYL)SALICYLICACID
• MFCD09702350
• AKOS006343979
• CS-0457918
• 915707-41-4
• J-513231
• DTXSID30640190
• FT-0728235
• DB-010767

• MDL： MFCD09702350
• Inchi： 1S/C11H9N3/c1-14-7-6-11(13-14)10-4-2-9(8-12)3-5-10/h2-7H,1H3
• InChI Key： OGJIPYGVYSEOQL-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(C2C=CC(C#N)=CC=2)=N1

Computed Properties

• Exact Mass: 183.08000
• Monoisotopic Mass: 183.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.11
• Melting Point: 146 °C
• Boiling Point: 356.4°C at 760 mmHg
• Flash Point: 169.4°C
• Refractive Index: 1.61
• PSA: 41.61000
• LogP: 1.95878

4-(1-Methyl-1H-pyrazol-3-yl)benzonitrile Security Information

• Hazard Statement： Harmful

Additional information on 4-(1-Methyl-1H-pyrazol-3-yl)benzonitrile

Comprehensive Overview of 4-(1-Methyl-1H-pyrazol-3-yl)benzonitrile (CAS No. 915707-41-4)

4-(1-Methyl-1H-pyrazol-3-yl)benzonitrile (CAS No. 915707-41-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-substituted pyrazole derivative is widely recognized for its potential as a key intermediate in the synthesis of bioactive molecules. With the increasing demand for novel heterocyclic compounds in drug discovery, 4-(1-Methyl-1H-pyrazol-3-yl)benzonitrile has emerged as a valuable building block due to its unique structural features and reactivity.

The compound's molecular structure combines a benzonitrile moiety with a 1-methyl-1H-pyrazole ring, creating a versatile scaffold for further functionalization. Researchers have explored its applications in developing kinase inhibitors, antimicrobial agents, and materials science. Recent studies highlight its role in optimizing drug-like properties such as solubility, metabolic stability, and target binding affinity. The CAS 915707-41-4 identifier ensures precise tracking of this compound in global chemical databases, facilitating collaborative research efforts.

In the context of current scientific trends, 4-(1-Methyl-1H-pyrazol-3-yl)benzonitrile aligns with the growing interest in nitrogen-containing heterocycles for medicinal chemistry. The pharmaceutical industry frequently searches for "pyrazole derivatives for drug development" and "nitrile-containing bioactive compounds," reflecting the relevance of this chemical entity. Its thermal stability and compatibility with various reaction conditions make it particularly attractive for high-throughput synthesis and combinatorial chemistry approaches.

From a synthetic chemistry perspective, the benzonitrile-pyrazole hybrid structure offers multiple sites for regioselective modifications. The electron-withdrawing nature of the nitrile group influences the compound's reactivity pattern, enabling diverse transformations such as nucleophilic additions, cyclizations, and cross-coupling reactions. These characteristics have led to increased patent activity surrounding CAS 915707-41-4 derivatives, particularly in oncology and CNS drug discovery programs.

Analytical characterization of 4-(1-Methyl-1H-pyrazol-3-yl)benzonitrile typically involves advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. The compound's purity profile is crucial for research applications, with most commercial suppliers offering ≥98% purity grades. Quality control measures ensure batch-to-batch consistency, addressing common researcher concerns about "reliable sources for specialty chemicals" and "reproducible synthetic intermediates."

Environmental and safety assessments indicate that 915707-41-4 requires standard laboratory handling precautions. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during manipulation. This safety profile contributes to its widespread adoption in academic and industrial settings, where researchers prioritize "sustainable chemical synthesis" and "green chemistry alternatives."

The commercial availability of 4-(1-Methyl-1H-pyrazol-3-yl)benzonitrile has expanded significantly in recent years, with multiple suppliers listing it in their catalogs. Pricing trends reflect the compound's growing importance, with bulk quantities becoming more accessible to support large-scale research initiatives. Market analysis shows increasing demand from regions with strong pharmaceutical R&D infrastructure, particularly for "custom chemical synthesis" services centered around this scaffold.

Future research directions for CAS 915707-41-4 derivatives may explore their potential in emerging therapeutic areas such as neurodegenerative diseases and antiviral therapies. The compound's structural versatility positions it well for fragment-based drug design approaches, answering the scientific community's search for "multifunctional heterocyclic platforms." Continuous innovation in synthetic methodologies will likely uncover new applications for this valuable chemical entity in materials science and catalysis.

In summary, 4-(1-Methyl-1H-pyrazol-3-yl)benzonitrile represents an important tool for modern chemical research, bridging the gap between academic discovery and industrial application. Its well-documented synthetic routes, characterized properties, and diverse reactivity make it a preferred choice for researchers investigating "structure-activity relationships" in medicinal chemistry. As the scientific community continues to explore novel heterocyclic systems, this compound's significance will undoubtedly grow across multiple disciplines.